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Compound of Interest

Methyl aminomethanimidothioate
Compound Name:
hydroiodide

cat. No.: B1295613

Essential Safety and Handling Guide for Methyl
Aminomethanimidothioate Hydroiodide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal protocols for Methyl
aminomethanimidothioate hydroiodide (CAS 4338-95-8), also known as S-
Methylthiouronium iodide. Adherence to these procedures is essential for ensuring laboratory
safety and minimizing risk.

Hazard Identification and Immediate Precautions

Methyl aminomethanimidothioate hydroiodide is classified as a hazardous chemical.[1][2]
Key hazards include:

Acute Toxicity: Harmful if swallowed.[2]

Skin Irritation: Causes skin irritation.[2][3]

Eye Irritation: Causes serious eye irritation.[2][3]

Respiratory Irritation: May cause respiratory irritation.[2][3]
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Prolonged or repeated exposure to related compounds like thiourea may cause sensitization

and allergic reactions in some individuals.[4] It is also suspected of causing cancer and

damaging an unborn child.[5] In case of exposure, immediate medical attention is required.[6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound to minimize

exposure.[4][7] The following table summarizes the required PPE:

PPE Category Item Specifications
Must have side protection and
be tested and approved under
Eye/Face Protection Safety Goggles appropriate government

standards such as EN166
(EV).[3]

Hand Protection

Impervious Protective Gloves

Nitrile or butyl rubber gloves
are recommended.[5][7]
Gloves must be inspected prior

to use.[3]

Body Protection

Protective Clothing

Overalls or a lab coat should
be worn to avoid skin contact.
[7] Contaminated clothing
should be removed and

washed before reuse.[7]

Required in case of
inadequate ventilation or if an

inhalation risk exists.[7] A self-

Respiratory Protection Respirator ) ]
contained breathing apparatus
may be necessary for
firefighting or large spills.[5][8]
Footwear Safety Shoes Recommended to be worn.[7]

Operational Plan: Safe Handling and Storage
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Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.[4][9]

o Ensure a washing facility, including an eyewash station and safety shower, is readily
accessible.[3]

Handling Procedures:

e Read and understand the Safety Data Sheet (SDS) before handling.[10]

Avoid contact with skin, eyes, and clothing.[5][10]

Do not breathe dust or vapors.[5]

Wash hands thoroughly after handling and before breaks.[5][7]

Do not eat, drink, or smoke in the handling area.[7][10]

Storage:

Store in a dry, cool, and well-ventilated place.[2][11]

Keep the container tightly closed.[2][3]

Store locked up.[6][7]

Keep away from strong oxidizing agents, strong acids, strong bases, and strong reducing
agents.[2]

Emergency and First Aid Procedures

o If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor
immediately.[2][6][7]

 If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[2][3][6]
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[3][6]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[2][3][6]

Disposal Plan

All waste materials, including the chemical itself, contaminated PPE, and cleaning materials,
must be disposed of as hazardous waste.

o Waste Collection: Collect waste in suitable, closed, and clearly labeled containers.[9] Do not
mix with other waste.

o Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[7] This may involve removal to a licensed chemical destruction
plant or controlled incineration with flue gas scrubbing.[9]

e Environmental Precautions: Avoid release to the environment.[5][7] Do not let the product
enter drains.[12]

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard operating procedure for the safe handling and
disposal of Methyl aminomethanimidothioate hydroiodide.
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Safe Handling and Disposal Workflow for Methyl Aminomethanimidothioate Hydroiodide
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Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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